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Compound of Interest

Compound Name: Ethyltrimethylammonium bromide

Cat. No.: B031202 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the current and potential uses of

Ethyltrimethylammonium bromide (ETAB) in various electrochemical systems. The

information is intended to guide researchers in exploring its utility as a complexing agent in

energy storage and as a supporting electrolyte in electrochemical analysis.

Application 1: Complexing Agent in Zinc-Bromine
Flow Batteries
Ethyltrimethylammonium bromide has been identified as a key component in the electrolyte

of zinc-bromine flow batteries, primarily functioning as a complexing agent. In these systems, it

plays a crucial role in improving the battery's performance and stability, particularly at low

temperatures.

During the charging process of a zinc-bromine battery, zinc is plated on the negative electrode,

while bromine is generated at the positive electrode. The elemental bromine is highly reactive

and has significant solubility in the aqueous electrolyte, which can lead to self-discharge if it

migrates to the zinc electrode. To mitigate this, quaternary ammonium salts like ETAB are

added to the electrolyte.
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The ethyltrimethylammonium cation forms a complex with the bromide and polybromide ions,

creating a dense, oily phase. This sequesters the bromine, reducing its concentration in the

aqueous phase and thereby minimizing self-discharge. This complexation also helps to prevent

the undesirable precipitation of bromine at low temperatures, ensuring the stable operation of

the battery over a wider temperature range.[1]

Logical Relationship: Role of ETAB in a Zinc-Bromine
Flow Battery
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols:
Ethyltrimethylammonium Bromide in Electrochemical Systems]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b031202#applications-of-
ethyltrimethylammonium-bromide-in-electrochemical-systems]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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